Cas no 2295424-33-6 (4-iodo-2-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 4-iodo-2-nitrobenzene-1-sulfonyl fluoride
• CAS No: 2295424-33-6
• MF: C₆H₃FINO₄S
• MW: 331.06019616127
• CID: 6499849
• PubChem ID: 165695740
• Update Time: 2025-06-15

4-iodo-2-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-iodo-2-nitrobenzene-1-sulfonyl fluoride
• 2295424-33-6
• EN300-1584639

• Inchi： 1S/C6H3FINO4S/c7-14(12,13)6-2-1-4(8)3-5(6)9(10)11/h1-3H
• InChI Key： NAIRGIPZNQVORQ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)[N+](=O)[O-])S(=O)(=O)F

Computed Properties

• Exact Mass: 330.88115g/mol
• Monoisotopic Mass: 330.88115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.3Ų

Additional information on 4-iodo-2-nitrobenzene-1-sulfonyl fluoride

Introduction to 4-iodo-2-nitrobenzene-1-sulfonyl fluoride (CAS No: 2295424-33-6)

4-iodo-2-nitrobenzene-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile reactivity. This compound, identified by the CAS number 2295424-33-6, serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its molecular structure, featuring both an iodine substituent and a nitro group, combined with a sulfonyl fluoride moiety, makes it an invaluable tool for medicinal chemists and synthetic organic chemists alike.

The significance of 4-iodo-2-nitrobenzene-1-sulfonyl fluoride lies in its ability to undergo a wide range of chemical transformations, which are essential for constructing complex molecular architectures. The presence of the iodine atom allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in forming carbon-carbon bonds. These reactions are widely employed in the synthesis of heterocyclic compounds and natural product analogs, which are often the focus of drug discovery efforts.

Additionally, the nitro group in 4-iodo-2-nitrobenzene-1-sulfonyl fluoride can be reduced to an amine or converted into other functional groups, providing further synthetic flexibility. The sulfonyl fluoride group is particularly interesting as it can be hydrolyzed to a sulfonic acid or displaced by nucleophiles, enabling the introduction of diverse substituents at strategic positions within the molecule. These properties make it an excellent candidate for generating libraries of compounds for high-throughput screening.

In recent years, 4-iodo-2-nitrobenzene-1-sulfonyl fluoride has been utilized in several cutting-edge research projects aimed at developing new therapeutic strategies. For instance, its application in the synthesis of kinase inhibitors has shown promise in preclinical studies. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing small molecules that specifically inhibit aberrant kinase activity, researchers hope to develop more effective treatments with fewer side effects.

Moreover, the compound has been explored in the context of developing novel antibiotics. The rise of antibiotic-resistant bacteria poses a significant global health challenge, and there is an urgent need for new antibiotics with unique mechanisms of action. 4-iodo-2-nitrobenzene-1-sulfonyl fluoride has been used as a building block in the synthesis of molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. These efforts align with broader initiatives to combat antimicrobial resistance by leveraging innovative chemical scaffolds.

The synthetic methodologies involving 4-iodo-2-nitrobenzene-1-sulfonyl fluoride have also been refined to enhance efficiency and scalability. Advances in catalytic systems and green chemistry principles have enabled researchers to perform these transformations under milder conditions with higher yields. Such improvements not only reduce costs but also minimize waste, making these processes more sustainable and environmentally friendly.

From a computational chemistry perspective, 4-iodo-2-nitrobenzene-1-sulfonyl fluoride has been studied to understand its electronic properties and reactivity patterns. Molecular modeling techniques have helped predict how this compound might interact with biological targets, providing insights into its potential pharmacological activity. These computational studies are increasingly integral to drug discovery pipelines, as they allow researchers to screen large numbers of compounds virtual before synthesizing them in the lab.

The future prospects for 4-iodo-2-nitrobenzene-1-sulfonyl fluoride are promising, with ongoing research exploring its applications in areas such as materials science and agrochemicals. Its unique structural features make it a valuable candidate for designing advanced materials with tailored properties or novel pesticides with improved efficacy and environmental safety profiles.

In conclusion,4-iodo-2-nitrobenzene-1-sulfonyl fluoride (CAS No: 2295424-33-6) is a multifaceted compound that plays a pivotal role in modern chemical research. Its versatility as a synthetic intermediate and its potential applications across multiple domains underscore its importance in advancing scientific knowledge and developing innovative solutions to global challenges.